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Compound of Interest

Compound Name: Glycyrrhizic acid

Cat. No.: B7820763

This document provides essential safety and logistical information for the proper handling and
disposal of glycyrrhizic acid waste in a laboratory setting. The following procedural guidance
is intended for researchers, scientists, and drug development professionals to ensure safe
operations and regulatory compliance.

Hazard Assessment and Characterization

Glycyrrhizic acid, while also used as a food sweetener, presents certain hazards in a
laboratory context.[1] Safety Data Sheets (SDS) provide conflicting classifications; some do not
consider it hazardous under OSHA standards, while others indicate it can cause skin, eye, and
respiratory irritation.[2][3][4][5] It is also classified as "slightly hazardous for water".[2]
Therefore, it is prudent to treat all glycyrrhizic acid waste as hazardous unless confirmed
otherwise by your institution's Environmental Health & Safety (EHS) department.[6]
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Hazard Classification Description Source
Acute Toxicity (Oral) Harmful if swallowed. [2]

Skin Irritation Causes skin irritation. [2][4]
Eye Irritation Causes serious eye irritation. [2][4]

_ o May cause respiratory
Respiratory Irritation T [2]14]
irritation.

) Water hazard class 1: slightly
Aquatic Hazard [2]
hazardous for water.[2]

Personal Protective Equipment (PPE)

When handling glycyrrhizic acid, especially during waste collection and disposal procedures,
appropriate PPE must be worn to minimize exposure.

PPE Type Specification Source

Hand Protection Wear protective gloves. [3]

) Wear safety glasses with side
Eye/Face Protection ) [3]
shields or goggles.

Skin and Body Protection Wear protective clothing. [3]

If dust is generated or irritation
i ) occurs, NIOSH/MSHA
Respiratory Protection ] [3]
approved respiratory

protection should be worn.

Step-by-Step Disposal Protocol

Disposal of glycyrrhizic acid must comply with all applicable regional, national, and local
regulations.[3] Do not dispose of this chemical in household garbage or down the drain.[2][7]

Step 1: Segregate Waste at the Point of Generation
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e Immediately identify chemical waste that is no longer intended for use.[6]

o Segregate glycyrrhizic acid waste from other chemical waste streams to prevent
incompatible reactions.[8] Store separately from strong oxidizing agents.[3]

Step 2: Use Appropriate Waste Containers

o Select a waste container that is chemically compatible with glycyrrhizic acid and any
solvents used in the waste mixture.[9]

o Ensure the container is in good condition, free from damage, and has a secure, leak-proof
lid.[9]

e Do not fill the container to more than 90% of its capacity to prevent spills.[10]

Step 3: Properly Label the Waste Container

o Label the container clearly with the words "Hazardous Waste".[9]

o List all chemical constituents, including "Glycyrrhizic Acid" (do not use abbreviations) and
any other chemicals or solvents present.[9]

¢ Include the date when waste was first added (generation start date), the principal
investigator's name, and the lab location (department and room number).[9]

Step 4: Store Waste in a Designated Area

o Store the sealed waste container in a designated "Satellite Accumulation Area" (SAA) that is
at or near the point of generation and under the control of laboratory personnel.[8][9]

e The storage area must be well-ventilated and provide for secondary containment to catch
any potential leaks.[9][10]

Step 5: Arrange for Final Disposal

o Contact your institution's EHS or a licensed hazardous waste disposal contractor to arrange
for pickup and disposal.
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e Waste must be transported to an approved waste disposal plant according to official
regulations.[2][4][11]

Accidental Spill Procedures

In the event of a spill, follow these procedures:

Ensure Safety: Ensure adequate ventilation and wear appropriate PPE as listed above.[3]

» Containment: Prevent the spill from spreading or entering drains, waterways, or soil.[3][11]
For powder spills, you can cover them with a plastic sheet to minimize dust.[3]

e Cleanup: For solid waste, gently sweep or vacuum the material. For liquid waste, absorb it
with an inert material.[4][11]

o Disposal: Place the spilled material and all contaminated cleanup supplies into a suitable,
labeled container for disposal as hazardous waste.[4][11]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
glycyrrhizic acid waste.
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Caption: Workflow for the safe disposal of glycyrrhizic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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